Cas no 1203075-33-5 (N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• CAS No: 1203075-33-5
• MF: C₂₃H₂₃FN₄O
• MW: 390.453328371048
• CID: 6532714
• PubChem ID: 30360885
• Update Time: 2025-06-11

N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• 1203075-33-5
• F5528-0114
• VU0646293-1
• AKOS024512269

• Inchi： 1S/C23H23FN4O/c1-16-7-8-19(15-20(16)24)25-23(29)18-11-13-28(14-12-18)22-10-9-21(26-27-22)17-5-3-2-4-6-17/h2-10,15,18H,11-14H2,1H3,(H,25,29)
• InChI Key： BCYIGPOBYKFZOH-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(C1CCN(C2=CC=C(C3C=CC=CC=3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 390.18558953g/mol
• Monoisotopic Mass: 390.18558953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide

Comprehensive Overview of N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide (CAS No. 1203075-33-5)

N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide, with the CAS number 1203075-33-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine carboxamides, which are known for their diverse biological activities. The presence of a fluorine atom and a phenylpyridazine moiety in its structure makes it a promising candidate for drug discovery, particularly in targeting specific enzyme pathways.

In recent years, the demand for fluorinated compounds like N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and inflammatory diseases. The compound's unique structure allows it to interact with various receptors, making it a subject of intense study in medicinal chemistry.

One of the most frequently asked questions about CAS 1203075-33-5 is its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including amide coupling and piperidine ring formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for researchers aiming to reproduce the compound for further studies.

The pharmacokinetic properties of N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide are another area of interest. Preliminary studies suggest that the compound exhibits favorable absorption and distribution profiles, which are essential for oral drug development. Its lipophilicity and molecular weight are within the optimal range for crossing the blood-brain barrier, a key requirement for CNS-targeted therapies.

Another hot topic surrounding this compound is its potential role in cancer research. While not yet widely studied, the phenylpyridazine component has been linked to kinase inhibition, a mechanism exploited in many anticancer drugs. Researchers are exploring whether CAS 1203075-33-5 could be modified to enhance its selectivity for specific cancer cell lines, thereby reducing off-target effects.

From a commercial perspective, N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide is available in limited quantities, primarily for research purposes. Suppliers often highlight its high purity and consistent batch-to-batch quality, which are crucial for reproducible experimental results. The compound is typically stored under inert conditions to maintain its stability over time.

In conclusion, N-(3-fluoro-4-methylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide (CAS 1203075-33-5) represents a fascinating area of research with potential applications in drug discovery and biochemical studies. Its unique structural features and promising pharmacological properties make it a compound worth watching in the coming years. As more data becomes available, its role in addressing unmet medical needs may become even more significant.